Cas no 19314-15-9 (3-Chloro-N-(4-ethoxyphenyl)propanamide)

• Product Name: 3-Chloro-N-(4-ethoxyphenyl)propanamide
• CAS No: 19314-15-9
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD00087032
• CID: 1075316
• PubChem ID: 4538692
• Update Time: 2025-06-09

3-Chloro-N-(4-ethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(4-ethoxyphenyl)propanamide
• 3-chloro-propionic acid p-phenetidide
• 3-Chlor-propionsaeure-p-phenetidid
• F9995-0367
• 3-CHLORO-PARA-PROPIONOPHENETIDIDE
• 3-chloro-N-(4-ethoxyphenyl)propionamide
• PROPANAMIDE, 3-CHLORO-N-(4-ETHOXYPHENYL)-
• ALBB-018989
• LS-06228
• AKOS000157394
• EN300-110713
• 19314-15-9
• MFCD00087032
• DTXSID90404058
• DB-086257
• AKOS BBS-00003935

• MDL： MFCD00087032
• Inchi： 1S/C11H14ClNO2/c1-2-15-10-5-3-9(4-6-10)13-11(14)7-8-12/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key： YPPVRXZDDYKNEF-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.72570

3-Chloro-N-(4-ethoxyphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-N-(4-ethoxyphenyl)propanamide

Professional Introduction to 3-Chloro-N-(4-ethoxyphenyl)propanamide (CAS No. 19314-15-9)

3-Chloro-N-(4-ethoxyphenyl)propanamide, with the chemical formula C₁₁H₁₃ClNO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a chloro-substituted benzene ring and an amide functional group. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 19314-15-9 provides a unique identifier for this compound, ensuring precise recognition and differentiation in chemical databases and literature. This numbering system is crucial for researchers and chemists to locate specific chemical substances and their properties accurately. The name 3-Chloro-N-(4-ethoxyphenyl)propanamide itself encodes essential structural information, highlighting the chloro group at the third position of the benzene ring and the ethoxy substituent on the phenyl ring, which are critical for its reactivity and potential applications.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from amide-containing compounds. The amide functional group in 3-Chloro-N-(4-ethoxyphenyl)propanamide plays a pivotal role in drug design, as it can enhance solubility, bioavailability, and metabolic stability. This compound has been explored as a precursor in the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-Chloro-N-(4-ethoxyphenyl)propanamide is its utility in medicinal chemistry. Researchers have leveraged its structural framework to develop molecules with anti-inflammatory, analgesic, and antimicrobial properties. For instance, derivatives of this compound have been investigated for their efficacy in modulating pain signaling pathways, offering promising candidates for future drug development.

The chloro-substituent on the benzene ring is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. These reactions are fundamental in constructing more complex molecular architectures, enabling the synthesis of intricate pharmacophores. The ethoxy group further enhances the compound's reactivity by introducing polarity and hydrogen bonding capabilities, which can be exploited in drug design to improve interactions with biological targets.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds like 3-Chloro-N-(4-ethoxyphenyl)propanamide to identify potential lead structures for drug discovery. These computational methods leverage machine learning algorithms to predict biological activity and optimize molecular properties. Such approaches have significantly accelerated the drug development process, making compounds like this one more accessible for therapeutic applications.

The pharmaceutical industry continues to explore novel synthetic routes to maximize the yield and purity of 3-Chloro-N-(4-ethoxyphenyl)propanamide. Innovations in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly production methods. These advancements not only reduce costs but also minimize waste generation, aligning with global sustainability goals.

In conclusion, 3-Chloro-N-(4-ethoxyphenyl)propanamide (CAS No. 19314-15-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with diverse therapeutic applications. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.